molecular formula C20H21N3 B8462169 8-(4-Benzyl-piperazin-1-yl)quinoline

8-(4-Benzyl-piperazin-1-yl)quinoline

Cat. No.: B8462169
M. Wt: 303.4 g/mol
InChI Key: PRICFRDPOFEEDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(4-Benzyl-piperazin-1-yl)quinoline is a useful research compound. Its molecular formula is C20H21N3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H21N3

Molecular Weight

303.4 g/mol

IUPAC Name

8-(4-benzylpiperazin-1-yl)quinoline

InChI

InChI=1S/C20H21N3/c1-2-6-17(7-3-1)16-22-12-14-23(15-13-22)19-10-4-8-18-9-5-11-21-20(18)19/h1-11H,12-16H2

InChI Key

PRICFRDPOFEEDZ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2)C3=CC=CC4=C3N=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8-amino-quinoline (12.91 g, 89 mmol) and bis(2-chloroethyl)-benzylamine (25.95 g, 112 mmol) in n-butanol (65 ml) was allowed to heat at 85° C. for 11 hours. The mixture was poured into 50% sodium hydroxide, extracted with methylene chloride and water. The organic layer was dried over anhydrous magnesium sulfate, and filtered. The solvent was removed under vacuum. Chromatography (methanol-methylene chloride) afforded 12.34 g of product as a solid: mp 116.5-118° C.
Quantity
12.91 g
Type
reactant
Reaction Step One
Quantity
25.95 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
65 mL
Type
solvent
Reaction Step Four

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